[4-Amino-2-(4-chloroanilino)-1,3-thiazol-5-yl][3-(trifluoromethyl)phenyl]methanone

Specification

• CAS No.: 339020-09-6
• Molecular Formula: C17H11ClF3N3OS
• Molecular Weight: 397.8
• IUPAC Name: [4-amino-2-(4-chloroanilino)-1,3-thiazol-5-yl]-[3-(trifluoromethyl)phenyl]methanone
• Standard InChI: InChI=1S/C17H11ClF3N3OS/c18-11-4-6-12(7-5-11)23-16-24-15(22)14(26-16)13(25)9-2-1-3-10(8-9)17(19,20)21/h1-8H,22H2,(H,23,24)
• Standard InChI Key: DBSSPSRTCHYLKI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)C2=C(N=C(S2)NC3=CC=C(C=C3)Cl)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, [4-amino-2-(4-chloroanilino)-1,3-thiazol-5-yl]-[3-(trifluoromethyl)phenyl]methanone, reflects its hybrid structure. Key components include:

• Thiazole Core: A five-membered heterocyclic ring containing sulfur and nitrogen atoms at positions 1 and 3, respectively. The 4-amino and 2-(4-chloroanilino) substituents enhance hydrogen-bonding potential, a feature often leveraged in drug-receptor interactions.

• Trifluoromethylphenyl Group: Attached via a ketone linkage, the 3-(trifluoromethyl)phenyl moiety introduces steric bulk and electron-withdrawing effects, which may influence solubility and metabolic stability.

Table 1: Molecular Properties

Property	Value
CAS No.	339020-09-6
Molecular Formula	$\text{C}_{17}\text{H}_{11}\text{ClF}_{3}\text{N}_{3}\text{OS}$
Molecular Weight	397.8 g/mol
SMILES	C1=CC(=CC(=C1)C(F)(F)F)C(=O)C2=C(N=C(S2)NC3=CC=C(C=C3)Cl)N
InChI Key	DBSSPSRTCHYLKI-UHFFFAOYSA-N

Synthesis and Preparation

Reaction Pathways

While explicit synthetic protocols for this compound remain unpublished, analogous thiazole derivatives suggest a multi-step strategy involving:

• Condensation: Reacting 4-chloroaniline with a thiourea derivative to form the thiazole ring.

• Acylation: Introducing the trifluoromethylbenzoyl group via Friedel-Crafts acylation or nucleophilic substitution.

A related synthesis for 1-(2-amino-4-(trifluoromethyl)thiazol-5-yl)ethanone (CAS: 167405-28-9) involves bromination of acetylated precursors followed by cyclization with thiourea, highlighting the feasibility of modular approaches for structurally similar compounds.

Table 2: Hypothetical Synthesis Steps

Step	Reaction Type	Reagents/Conditions
1	Ring Formation	4-Chloroaniline, thiourea, HBr
2	Acylation	Trifluoromethylbenzoyl chloride, pyridine
3	Purification	Recrystallization (ethyl acetate/hexane)

Physicochemical Properties

Solubility and Stability

Experimental solubility data for this compound remain unreported, but its molecular features suggest limited aqueous solubility due to the hydrophobic trifluoromethyl and chloroaryl groups. The thiazole ring’s polarity may enhance solubility in polar aprotic solvents like dimethylformamide (DMF). Stability under acidic or basic conditions is uncharacterized, though the presence of electron-withdrawing groups likely confers resistance to hydrolysis.

Applications in Materials Science

Electronic and Optical Materials

The trifluoromethyl group’s electron-withdrawing nature and the thiazole ring’s conjugated π-system suggest utility in organic semiconductors or light-emitting diodes (OLEDs). Theoretical studies on similar compounds indicate tunable band gaps, making them candidates for photovoltaic applications.

Research Gaps and Future Directions

Critical Unanswered Questions

• Synthetic Optimization: Developing scalable, high-yield routes remains a priority.

• Biological Screening: Systematic in vitro assays are needed to validate hypothesized antimicrobial or anticancer effects.

• Material Characterization: Investigating charge transport properties could unlock applications in flexible electronics.